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Compound of Interest

Compound Name: Ethyl diethoxyacetate

Cat. No.: B020216

Technical Guide: Physical Properties of Ethyl
Diethoxyacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Ethyl
diethoxyacetate (CAS No: 6065-82-3), specifically its boiling point and density. This document
is intended to be a comprehensive resource, offering not only established values for these
properties but also detailed experimental protocols for their determination, which is crucial for
study replication and method validation in research and development settings.

Core Physical Properties

Ethyl diethoxyacetate, also known as glyoxylic acid ethyl ester diethyl acetal, is a colorless
liquid utilized as a solvent and an intermediate in the synthesis of pharmaceuticals,
agrochemicals, and fragrances.[1] An accurate understanding of its physical properties is
fundamental for its application in chemical processes and for ensuring safety and efficacy in
drug development.

Data Summary

The following table summarizes the key physical properties of Ethyl diethoxyacetate, with
data compiled from multiple sources.
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Physical Property Value Conditions

At standard atmospheric

Boiling Point 199 °C
pressure (760 mmHQg)[2][3][4]

At standard atmospheric

198-200 °C
pressure[5][6]
At reduced pressure (12
81-83 °C
mmHg)[7][8]
Density 0.985 g/mL At 25 °C[2][3][9]
0.989 g/mL At 20 °C[4][10]

Experimental Protocols

The determination of the boiling point and density of a chemical substance is a fundamental
procedure in its characterization. The following sections detail the standard methodologies for
obtaining these values for a liquid compound like Ethyl diethoxyacetate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[10] For high-purity substances, this temperature is constant during the phase

change.
Method 1: Distillation

This method is suitable when a sufficient quantity of the substance is available and also serves
to purify the liquid.

» Apparatus: A simple distillation setup is assembled using a round-bottom flask, a condenser,
a thermometer, and a collection flask.

e Procedure:

o The liquid sample (Ethyl diethoxyacetate) is placed in the round-bottom flask along with
boiling chips to ensure smooth boiling.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

o The flask is heated gently.

o As the liquid bolils, the vapor rises, and its temperature is recorded. This temperature will
stabilize at the boiling point of the substance.[6]

o The vapor then passes into the condenser, where it cools and liquefies, and the distillate is
collected in the receiving flask.

o Data Recording: The stable temperature read from the thermometer during distillation is
recorded as the boiling point. The atmospheric pressure should also be noted, as boiling
point varies with pressure.[10]

Method 2: Micro-Boiling Point Determination (Thiele Tube Method)
This method is ideal when only a small amount of the substance is available.[6]

e Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at
one end.

e Procedure:
o Afew drops of the liquid sample are placed into the small test tube.
o The capillary tube is placed inside the test tube with the open end down.
o The test tube is attached to the thermometer.

o The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral
oil).

o The Thiele tube is heated gently at the side arm.

o As the temperature rises, air trapped in the capillary tube will be expelled, and a slow
stream of bubbles will emerge.
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o Heating is continued until a rapid and continuous stream of bubbles is observed.
o The heat source is then removed.

o The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is recorded as the boiling point.[11]

Determination of Density

Density is the mass of a substance per unit of volume.[2] It is an intrinsic property that can be
used to identify a substance and assess its purity. The OECD Guideline for the Testing of
Chemicals outlines several accepted methods for density determination.[2][3]

Method 1: Pycnometer Method
A pycnometer is a glass flask with a precise volume. This method is highly accurate.[7][9]

o Apparatus: A pycnometer of a known volume, a balance, and a thermostatically controlled
water bath.

e Procedure:
o The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with the liquid sample (Ethyl diethoxyacetate), taking care to
avoid air bubbles.

o The filled pycnometer is placed in the water bath until it reaches thermal equilibrium at a
specific temperature (e.g., 25 °C).

o The volume is adjusted precisely to the pycnometer's calibration mark.

o The pycnometer is removed from the bath, carefully dried on the outside, and weighed
again.

o Calculation: The density (p) is calculated using the formula: p = (m2 - m1) / V where ma is the
mass of the empty pycnometer, mz is the mass of the pycnometer filled with the liquid, and V
is the volume of the pycnometer.
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Method 2: Oscillating U-tube Densitometer

This is a modern and rapid method for determining density.[9]
o Apparatus: A digital oscillating U-tube densitometer.

» Procedure:

The instrument is calibrated using two substances of known density, typically dry air and

[e]

pure water.

The sample of Ethyl diethoxyacetate is injected into the oscillating U-tube.

[e]

The instrument measures the change in the oscillation frequency of the tube caused by

o

the mass of the sample.

The density is automatically calculated and displayed by the instrument.[7]

o

Process Visualization

The following diagram illustrates the general workflow for the experimental determination of the
physical properties of a liquid chemical like Ethyl diethoxyacetate.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the boiling point and density of Ethyl diethoxyacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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